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Compound of Interest

Compound Name: Butyl 3-mercaptopropionate

Cat. No.: B093531

This technical guide provides a detailed overview of the core physical properties of Butyl 3-
mercaptopropionate, tailored for researchers, scientists, and professionals in drug
development. The information is presented to facilitate easy comparison and understanding of
the compound's characteristics.

Core Physical Properties

The physical properties of Butyl 3-mercaptopropionate are fundamental to its application in
various scientific and industrial fields. A summary of these quantitative data points is presented
in the table below for straightforward reference and comparison.
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Property Value Units Notes
Molecular Formula C7H1402S

Molecular Weight 162.25 g/mol

Boiling Point 205 - 207 °C At 760 mmHg
Melting Point -60 °C

Density 0.993 g/cm3 At 25 °C
Refractive Index 1.464 - At 20 °C
Vapor Pressure 0.05 mmHg At 25 °C
Flash Point 88 °C

Solubilit Insoluble in water;
olubility _
Soluble in alcohols

Estimated for the thiol
group

pKa ~10

Experimental Protocols

Detailed experimental protocols for determining the physical properties of a specific,
commercially available chemical like Butyl 3-mercaptopropionate are not typically published
in peer-reviewed literature. These properties are often determined by manufacturers using
standardized methodologies, such as those outlined by the OECD Guidelines for the Testing of
Chemicals. For instance, the boiling point is commonly determined using OECD Test Guideline
103, and density is determined using OECD Test Guideline 109. Researchers seeking to
replicate these measurements should refer to these standard guidelines.

Logical Relationships of Physical Properties

The physical properties of Butyl 3-mercaptopropionate are intrinsically linked to its molecular
structure. The following diagram illustrates the logical relationship between the structural
components of the molecule and its key physical characteristics.
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Physical Properties

Figure 1. Relationship between Molecular Structure and Physical Properties of Butyl 3-mercaptopropionate

Click to download full resolution via product page

Figure 1. Molecular structure's influence on physical properties.

It is important to note that the concept of "signaling pathways," which is central to biological and
pharmacological research, is not directly applicable to the intrinsic physical properties of a
single chemical compound like Butyl 3-mercaptopropionate in isolation. The provided
diagram instead illustrates the logical connections between the molecule's structure and its
physical characteristics.

 To cite this document: BenchChem. [A Comprehensive Technical Guide to the Physical
Properties of Butyl 3-mercaptopropionate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b093531#butyl-3-mercaptopropionate-physical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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